3-methoxy-N-[2-(4-methylpiperidin-1-yl)sulfonylethyl]benzamide

• IUPAC Name: 3-methoxy-N-[2-(4-methylpiperidin-1-yl)sulfonylethyl]benzamide
• InChI: InChI=1S/C16H24N2O4S/c1-13-6-9-18(10-7-13)23(20,21)11-8-17-16(19)14-4-3-5-15(12-14)22-2/h3-5,12-13H,6-11H2,1-2H3,(H,17,19)
• InChI Key: GSATYBHTENAMNA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)CCNC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

Molecular Structure Analysis

The InChI code for this compound is InChI=1S/C16H24N2O4S/c1-13-6-9-18(10-7-13)23(20,21)11-8-17-16(19)14-4-3-5-15(12-14)22-2/h3-5,12-13H,6-11H2,1-2H3,(H,17,19). This indicates the presence of a six-membered piperidine ring with a methyl group attached, a methoxy group attached to a benzene ring, and a sulfonylethyl group attached to the nitrogen of the piperidine ring.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Piperidine derivatives, including 3-methoxy-N-(2-((4-methylpiperidin-1-yl)sulfonyl)ethyl)benzamide, play a crucial role in drug development. Their six-membered heterocyclic structure makes them valuable building blocks for constructing pharmaceutical compounds. . These derivatives can be modified to enhance bioavailability, target specific receptors, and improve pharmacokinetic properties.

Materials Science and Organic Synthesis

Beyond pharmacology, piperidines find applications in materials science and organic synthesis. Researchers explore their use as ligands, catalysts, or intermediates in the preparation of functional materials.

Future Directions

Piperidine-containing compounds, such as this one, represent important synthetic medicinal blocks for drug construction. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Therefore, future research may focus on improving synthesis methods and exploring the potential applications of these compounds in various fields.